CID 71334144

• CAS No.: 106154-59-0
• Molecular Formula: CuIn2
• Molecular Weight: 293.18 g/mol
• InChI: InChI=1S/Cu.2In
• InChI Key: RHGKNFZWWVSNTC-UHFFFAOYSA-N
• Canonical SMILES: [Cu].[In].[In]

Description

CID 71334144 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity within the PubChem database. For example, CID 6167 corresponds to colchicine, a well-characterized alkaloid with a defined structure and therapeutic applications , while CID 101283546 refers to oscillatoxin D, a marine-derived toxin with a cyclic peptide backbone . By analogy, this compound likely represents a distinct molecule cataloged for research purposes, though its specific attributes (e.g., structural class, bioactivity) remain unspecified in the provided evidence.

Chemical Reactions Analysis

CID 71334144 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

CID 71334144 has a wide range of applications in scientific research, including:

Chemistry: It can be used as a reagent or intermediate in the synthesis of other complex molecules.

Medicine: It could be investigated for its potential therapeutic effects or as a diagnostic tool.

Industry: It may be used in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of CID 71334144 involves its interaction with specific molecular targets and pathways

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize CID 71334144, a comparative analysis can be structured using methodologies and parameters outlined in the evidence. Below is a framework for comparison, modeled after existing studies:

Table 1: Key Parameters for Comparative Analysis

Parameter	This compound*	Oscillatoxin D (CID 101283546)	Colchicine (CID 6167)	Boronic Acid Derivative (CID 53216313)
Molecular Formula	Not Provided	C₃₉H₅₇N₅O₁₀S	C₂₂H₂₅NO₆	C₆H₅BBrClO₂
Molecular Weight	Not Provided	800.97 g/mol	399.43 g/mol	235.27 g/mol
Biological Activity	Unreported	Cytotoxic (marine toxin)	Anti-inflammatory, anti-gout	Synthetic intermediate
Solubility (Log S)	Unreported	-4.12 (ESOL)	-2.85 (ESOL)	-2.99 (ESOL)
Log Po/w	Unreported	3.45 (XLOGP3)	1.98 (XLOGP3)	2.15 (XLOGP3)
Synthetic Accessibility	Unreported	High complexity (cyclic peptide)	Moderate	2.07 (Scale: 1 = easy, 5 = hard)

Note: Specific data for this compound are absent in the provided evidence; this table illustrates a standard comparison template.

Structural and Functional Insights

Structural Class :

• Oscillatoxin derivatives (e.g., CID 101283546) are characterized by cyclic or polycyclic architectures, often linked to bioactivity in marine organisms .
• Boronic acid derivatives (e.g., CID 53216313) are typically synthetic intermediates with applications in cross-coupling reactions .
• Colchicine (CID 6167) features a tricyclic alkaloid core critical for microtubule disruption .
• This compound : Structural classification is unavailable but could be inferred from spectral data (e.g., GC-MS, LC-ESI-MS) as shown in analogous studies .
  

Bioactivity: Colchicine’s anti-inflammatory properties are well-documented , whereas oscillatoxins exhibit cytotoxicity . this compound: Potential bioactivity could be hypothesized based on structural analogs, requiring targeted assays (e.g., IC₅₀ determination) as per pharmacological guidelines .

Synthetic and Analytical Methods: Compounds like CID 53216313 are synthesized via palladium-catalyzed cross-coupling, a common method in organoboron chemistry . LC-ESI-MS with in-source collision-induced dissociation (CID) has been used to differentiate isomers (e.g., ginsenosides), a technique applicable to this compound characterization .

Research Findings and Gaps

• Existing Data : Studies on oscillatoxins and colchicine highlight the importance of structural motifs for bioactivity . Synthetic intermediates like CID 53216313 emphasize physicochemical parameters (e.g., logP, solubility) for reactivity optimization .
• Gaps for this compound: No experimental data (e.g., spectral profiles, bioassays) are provided in the evidence. Future work should prioritize: Structural Elucidation: NMR, X-ray crystallography, or tandem MS . Comparative Pharmacokinetics: Absorption, distribution, and toxicity relative to analogs .